![molecular formula C15H13F2NO3 B5759144 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide](/img/structure/B5759144.png)
4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Difluoromethoxy)-N-(4-methoxyphenyl)benzamide, also known as DFB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFB is a member of the benzamide family and has been found to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as an anticancer agent. This compound has been found to exhibit potent cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Mechanism of Action
The mechanism of action of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide is not fully understood. However, it is believed that this compound exerts its cytotoxic effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDAC activity, this compound can alter the expression of genes involved in cell cycle regulation and apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has been found to exhibit a range of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of bacteria and fungi, making it a potential antimicrobial agent. This compound has also been found to exhibit anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide in lab experiments is its potency. This compound has been found to exhibit cytotoxic effects at low concentrations, making it a valuable tool for studying the mechanisms of cell death. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions. This can make it difficult to prepare this compound solutions for use in cell culture experiments.
Future Directions
There are several areas of research that hold promise for future studies of 4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another area of interest is the use of this compound in combination with other anticancer agents to enhance its cytotoxic effects. Finally, the potential use of this compound as a treatment for inflammatory diseases warrants further investigation.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound exhibits potent cytotoxic effects against a range of cancer cell lines and has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying a variety of biological processes. While there are limitations to using this compound in lab experiments, its potential as a therapeutic agent warrants further investigation.
Synthesis Methods
4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-methoxyaniline with 4-(difluoromethoxy)benzoyl chloride in the presence of a base such as triethylamine. This reaction produces this compound as a white solid with a high yield.
Properties
IUPAC Name |
4-(difluoromethoxy)-N-(4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F2NO3/c1-20-12-8-4-11(5-9-12)18-14(19)10-2-6-13(7-3-10)21-15(16)17/h2-9,15H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJAYNPNNNZYKRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.